3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone

• IUPAC Name: 3-(1-benzyl-5-chlorobenzimidazol-2-yl)-1H-pyridin-2-one
• InChI: InChI=1S/C19H14ClN3O/c20-14-8-9-17-16(11-14)22-18(15-7-4-10-21-19(15)24)23(17)12-13-5-2-1-3-6-13/h1-11H,12H2,(H,21,24)
• InChI Key: WETRQKBZSCHOJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)N=C2C4=CC=CNC4=O
• Molecular Formula: C19H14ClN3O
• DSSTOX Substance ID: DTXSID701332128
• Molecular Weight: 335.8 g/mol
• Solubility: 5.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 860649-49-6

Description

3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone (BCP) is an organic compound that has been used in a variety of scientific research applications. BCP is a valuable reagent for organic synthesis due to its high reactivity and low toxicity. It has been used in the synthesis of various biologically active compounds, such as antibiotics, anti-cancer drugs, and anti-inflammatory agents. In addition, BCP has been used in the development of new materials, such as polymers and nanomaterials.

Scientific Research Applications

3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone has been widely used in scientific research due to its high reactivity and low toxicity. It has been used as a reagent in the synthesis of various biologically active compounds, such as antibiotics, anti-cancer drugs, and anti-inflammatory agents. In addition, 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone has been used in the development of new materials, such as polymers and nanomaterials. 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone has also been used in the synthesis of chiral compounds, which are important for drug development. Furthermore, 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone has been used in the synthesis of peptide and peptidomimetic compounds, which are important for drug discovery.

Mechanism of Action

The mechanism of action of 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone is not fully understood. However, it is believed that 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone acts as a nucleophile, attacking electrophilic centers in the target molecule. This leads to the formation of covalent bonds between the 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone and the target molecule, resulting in the formation of a new compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone are not fully understood. However, it is believed that 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone may act as an anti-inflammatory agent, as well as an antioxidant. In addition, 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone may have anti-cancer and anti-microbial properties.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone in lab experiments is its high reactivity and low toxicity. This makes it a safe and effective reagent for organic synthesis. Furthermore, 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone is relatively inexpensive, making it a cost-effective reagent for lab experiments.
The main limitation of using 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone in lab experiments is its low solubility in aqueous solutions. This can make it difficult to use in certain types of experiments. In addition, 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone has a relatively low boiling point, making it difficult to use in experiments involving high temperatures.

Future Directions

There are several potential future directions for the use of 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone in scientific research. These include the development of new materials, such as polymers and nanomaterials; the synthesis of chiral compounds; the synthesis of peptide and peptidomimetic compounds; and the development of new drugs. In addition, further research is needed to better understand the biochemical and physiological effects of 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone.

Synthesis Methods

3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone can be synthesized in two ways: by the reaction of 1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl chloride and 2(1H)-pyridinone, or by the reaction of 1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl bromide and 2(1H)-pyridinone. The first method involves the reaction of 1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl chloride with 2(1H)-pyridinone in the presence of an acid catalyst. The reaction yields 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone as the major product, along with a small amount of byproducts. The second method involves the reaction of 1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl bromide with 2(1H)-pyridinone in the presence of a base catalyst. This reaction yields 3-(1-benzyl-5-chloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone as the major product, along with a small amount of byproducts.